(E)-N'-(pyridin-4-ylmethylene)morpholine-4-carbothiohydrazide acetate
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Description
(E)-N'-(pyridin-4-ylmethylene)morpholine-4-carbothiohydrazide acetate is a useful research compound. Its molecular formula is C13H18N4O3S and its molecular weight is 310.37. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antiurease Activities
A study by Bektaş et al. (2012) involved synthesizing morpholine derivatives containing an azole nucleus, including compounds related to (E)-N'-(pyridin-4-ylmethylene)morpholine-4-carbothiohydrazide acetate. These compounds exhibited antimicrobial and antiurease activities, with certain derivatives showing potent activity against M. smegmatis, C. albicans, and S. cerevisiae. Compound 10, in particular, demonstrated significant enzyme inhibition activity with an IC50 of 2.37 ± 0.19 μM (Bektaş, Ceylan, Demirbas, Alpay‐Karaoglu, & Sökmen, 2012).
Complexation and Coordination Chemistry
Kasuga et al. (1999) explored the coordination chemistry of morpholine derivatives, including the formation of novel zinc(II) complexes with N'-(2-pyridyl)ethylidene]morpholine-4-carbothiohydrazide. These complexes exhibited unique coordination geometries and potential application in materials science due to their structural properties (Kasuga, Hara, Koumo, Sekino, & Nomiya, 1999).
Fluorescence and Photoluminescence
Diana et al. (2019) reported the synthesis of zinc(II) complexes with pyridinyl-hydrazone ligands, demonstrating intense blue fluorescence in the solid state due to the aggregation-induced emission (AIE) effect. This property makes them promising fluorophores for blue emissive layers in optoelectronic applications (Diana, Panunzi, Tuzi, & Caruso, 2019).
Corrosion Inhibition
Das et al. (2017) synthesized cadmium(II) Schiff base complexes derived from morpholine ligands, including 2-morpholino-N-(1-(pyridin-2-yl)ethylidene)ethanamine. These complexes were evaluated for their corrosion inhibition properties on mild steel, showing significant protection against corrosion in acidic environments. This study bridges coordination chemistry with materials engineering, offering insights into the development of corrosion inhibitors (Das, Biswas, Kundu, Mobin, Udayabhanu, & Mukhopadhyay, 2017).
Properties
IUPAC Name |
acetic acid;N-[(E)-pyridin-4-ylmethylideneamino]morpholine-4-carbothioamide |
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InChI |
InChI=1S/C11H14N4OS.C2H4O2/c17-11(15-5-7-16-8-6-15)14-13-9-10-1-3-12-4-2-10;1-2(3)4/h1-4,9H,5-8H2,(H,14,17);1H3,(H,3,4)/b13-9+; |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
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InChI Key |
YCWWRMJPYKZSRX-KJEVSKRMSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)O.C1COCCN1C(=S)NN=CC2=CC=NC=C2 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)O.C1COCCN1C(=S)N/N=C/C2=CC=NC=C2 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N4O3S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.37 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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